Cas no 98085-85-9 (Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-)

• Product Name: Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-
• CAS No: 98085-85-9
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 750743
• PubChem ID: 71331866
• Update Time: 2025-04-19

Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-
• bis(5-tert-butyl-2-methoxyphenyl)methanone
• DTXSID80760392
• 98085-85-9

• Inchi： 1S/C23H30O3/c1-22(2,3)15-9-11-19(25-7)17(13-15)21(24)18-14-16(23(4,5)6)10-12-20(18)26-8/h9-14H,1-8H3
• InChI Key： MUPFANHBVBKOMD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C1=C(C=CC(=C1)C(C)(C)C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 354.21949481g/mol
• Monoisotopic Mass: 354.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 35.5Ų